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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15623595

An In-depth Technical Guide to 25-Desacetyl Rifampicin-d3: Physical and Chemical
Properties

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the core physical and chemical properties of 25-Desacetyl
Rifampicin-d3, a labeled metabolite of the antibiotic Rifampicin.

Core Physical and Chemical Data

The quantitative properties of 25-Desacetyl Rifampicin-d3 are summarized in the table below,
providing a clear comparison of its key characteristics.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15623595?utm_src=pdf-interest
https://www.benchchem.com/product/b15623595?utm_src=pdf-body
https://www.benchchem.com/product/b15623595?utm_src=pdf-body
https://www.benchchem.com/product/b15623595?utm_src=pdf-body
https://www.benchchem.com/product/b15623595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula Ca1H53D3N4011 [L1121[31[4115]

Molecular Weight 783.92 g/mol [11[31[41[5]
Reddish Orange to Brown

Appearance ) [1][5]
Orange Solid

Melting Point >162°C (decomposition) [1]

Purity >85% to >98% [2][3][6]
Slightly soluble in DMSO.

Solubility Soluble in USP/EP Diluent [61[7]
(Methanol).

N -20°C, Amber Vial, Under Inert

Storage Conditions [11I5161[7]

Atmosphere
. Light sensitive; stable for = 4
Stability [41[6]

years at -20°C.

CAS Number (Labeled)

2714485-01-3

[8]

CAS Number (Unlabeled)

16783-99-6

[BISI6I7O][L 0]

Metabolic Pathway of Rifampicin

25-Desacetyl Rifampicin is the primary active metabolite of Rifampicin.[6][11] The metabolic

conversion involves the deacetylation of the parent drug. The deuterated form, 25-Desacetyl

Rifampicin-d3, serves as a labeled internal standard for pharmacokinetic and metabolic

studies.[1][5][12]
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Metabolic conversion of Rifampicin.

Experimental Protocols

Detailed methodologies for the analysis of Rifampicin and its metabolites are crucial for
accurate quantification and characterization. High-Performance Liquid Chromatography
(HPLC) coupled with mass spectrometry (LC-MS) is a common technique.

High-Performance Liquid Chromatography (HPLC) for Quantification:

A prevalent method for the simultaneous determination of Rifampicin and 25-Desacetyl
Rifampicin in biological matrices involves HPLC.[11][13]

o Sample Preparation: Direct injection of biological fluids (plasma, urine) is often possible after
minimal sample preparation, such as protein precipitation.[13][14]

o Chromatographic Separation: A C18 column is typically used for separation.[15]

» Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous buffer (e.qg.,
10 mM ammonium formate) and an organic solvent (e.g., methanol or acetonitrile) is
employed.[15]

o Detection: UV spectrophotometry or tandem mass spectrometry (MS/MS) can be used for
detection and quantification.[13][15] The use of a labeled internal standard like 25-Desacetyl
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Rifampicin-d3 is essential for accurate quantification by LC-MS.[14]
Spectroscopic Characterization:

e Nuclear Magnetic Resonance (NMR): NMR spectroscopy is used to confirm the structure of
25-Desacetyl Rifampicin. The disappearance of the signal corresponding to the acetyl methyl
group confirms the desacetylation.[16]

« Infrared (IR) Spectroscopy: The IR spectrum of 25-Desacetyl Rifampicin is characterized by
the disappearance of the band associated with the acetyl group (around 1710-1715 cm™1).
[16]

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound and to confirm its identity.[16]

Analytical Workflow

The general workflow for the analysis of 25-Desacetyl Rifampicin-d3 in a research setting is

depicted below.
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Workflow for quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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